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Compound of Interest

Compound Name: Adipic acid-13C2

Cat. No.: B160230

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Adipic acid-*3Cz, a stable
isotope-labeled compound, in common laboratory solvents. Due to the isotopic labeling, the
solubility characteristics of Adipic acid-13Cz are expected to be nearly identical to those of
unlabeled adipic acid. The data presented here is based on studies of adipic acid. This
document offers quantitative solubility data, a detailed experimental protocol for solubility
determination, and a visual representation of the experimental workflow.

Core Principles of Solubility

The solubility of a compound is governed by the principle of "like dissolves like," which
suggests that substances with similar polarities are more likely to be soluble in one another.
Adipic acid is a dicarboxylic acid, making it a polar molecule capable of hydrogen bonding. Its
solubility is therefore highest in polar solvents.

Quantitative Solubility Data

The following tables summarize the solubility of adipic acid in various laboratory solvents at
different temperatures. This data provides a strong predictive basis for the solubility of Adipic
acid-13Cz.

Table 1: Solubility of Adipic Acid in Water
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Temperature (°C)

Solubility (g/L)

10 14[1]
25 24[1]
100 1600[1]

Table 2: Solubility of Adipic Acid in Organic Solvents

Solvent Solubility Profile
Methanol Very Soluble[1]
Ethanol Very Soluble[1]
Acetone Soluble[1][2][3]
Ethyl Acetate Soluble[3]

Acetic Acid Soluble[1]
Chloroform Soluble[2]
Cyclohexane Slightly Soluble[1][3]
Benzene Insoluble[3]

Ligroin Insoluble[3]

Table 3: Molar Solubility of Adipic Acid in Select Organic Solvents at Various Temperatures
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Temperature (K) Acetf)ne (mol Chlo.roform (mol Tqut::‘ne (mol
fraction xi) fraction xi) fraction xi)
298.15 0.0458 0.0069 0.0018
303.15 0.0572 0.0089 0.0024
308.15 0.0711 0.0114 0.0032
313.15 0.0883 0.0146 0.0042
318.15 0.1095 0.0187 0.0055
323.15 0.1356 0.0239 0.0071

Note: This data is derived from a study by Wu, H. et al. (2010) and represents the mole fraction
of adipic acid in the saturated solution.

Experimental Protocol: Determination of Equilibrium
Solubility

The following is a detailed methodology for determining the solubility of Adipic acid-3Cz in a
laboratory solvent, based on the widely accepted shake-flask method.[4]

Objective: To determine the equilibrium solubility of Adipic acid-13C: in a given solvent at a
specified temperature.

Materials:

Adipic acid-13C:z (solid)

Selected laboratory solvent (e.g., methanol, acetone, water)

Glass vials or flasks with sealed caps

Temperature-controlled shaker or agitator

Centrifuge
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Syringe filters (chemically inert, e.g., PTFE)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical
instrument

Volumetric flasks and pipettes

Analytical balance

Procedure:

e Preparation of a Saturated Solution:

o Add an excess amount of solid Adipic acid-13C2 to a known volume of the chosen solvent
in a sealed container.[4] The presence of undissolved solid is crucial to ensure equilibrium
is reached.

o Place the sealed container in a temperature-controlled shaker.

o Agitate the mixture for an extended period (typically 24-72 hours) to allow the system to
reach equilibrium between the dissolved and undissolved solute.[4]

e Phase Separation:

o Once equilibrium is achieved, separate the undissolved solid from the saturated solution.

[4]
o This is typically done by centrifuging the mixture to pellet the excess solid.

o Carefully draw the supernatant (the clear, saturated solution) using a syringe and filter it
through a chemically inert syringe filter to remove any remaining solid particles.[4]

e Quantification of Solute:

o Accurately dilute a known volume of the clear, saturated filtrate with the solvent.

o Determine the concentration of Adipic acid-3C:z in the diluted sample using a calibrated
analytical method, such as HPLC.[4]
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o A calibration curve should be prepared using standard solutions of Adipic acid-13C: of
known concentrations to ensure accurate quantification.[4]

o Data Reporting:
o Calculate the solubility of Adipic acid-13C:z in the solvent at the specified temperature.
o Report the solubility in units of mass per volume (e.g., mg/mL) or molarity (mol/L).[4]

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility
using the shake-flask method.
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Caption: Experimental workflow for determining the solubility of Adipic acid-*3C-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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